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Introduction
Cefpiramide sodium is a third-generation cephalosporin antibiotic with a broad spectrum of

activity against a wide range of Gram-positive and Gram-negative bacteria.[1] Like other β-

lactam antibiotics, its bactericidal action is achieved through the inhibition of bacterial cell wall

synthesis.[2][3] This technical guide provides a comprehensive overview of the antibacterial

spectrum of Cefpiramide sodium, presenting quantitative in vitro activity data, detailed

experimental protocols for susceptibility testing, and a visualization of its mechanism of action.

Antibacterial Spectrum and In Vitro Activity
Cefpiramide has demonstrated efficacy against numerous clinically significant pathogens. Its

activity is particularly noted against Pseudomonas aeruginosa, with potency comparable to

piperacillin and cefoperazone.[2][4] The antibacterial spectrum also includes various Gram-

positive cocci and a wide array of Gram-negative bacilli, including members of the

Enterobacteriaceae family.[1]
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Gram-Positive Bacteria
Cefpiramide is active against various Gram-positive organisms, including methicillin-susceptible

Staphylococcus aureus and various streptococcal species.[1]

Table 1: In Vitro Activity of Cefpiramide Against Gram-Positive Bacteria

Organism No. of Strains MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Staphylococcus

aureus

(Oxacillin-

susceptible)

440 - 2 -

Streptococcus

pneumoniae
440 - 1 -

Streptococcus

faecalis
- 8.0 - -

Note: MIC₅₀ and MIC₉₀ represent the minimum inhibitory concentrations required to inhibit the

growth of 50% and 90% of the tested strains, respectively. Data is compiled from multiple

sources and testing conditions may vary.[1]

Gram-Negative Bacteria
Cefpiramide exhibits potent activity against a significant number of Gram-negative bacteria. It is

often more consistently active against non-fermenting bacteria than against

Enterobacteriaceae.[1]

Table 2: In Vitro Activity of Cefpiramide Against Gram-Negative Bacteria
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Organism No. of Strains MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Pseudomonas

aeruginosa
153 8.0 32.0 1.0 - >128

Pseudomonas

aeruginosa
100 8.0 16.0 2.0 - 64.0

Pseudomonas

aeruginosa
50 4.0 16.0 0.5 - >128

Enterobacteriace

ae
701 - - -

Note: Data is compiled from multiple sources and testing conditions may vary.[3][5]

Mechanism of Action
The bactericidal activity of Cefpiramide results from the inhibition of bacterial cell wall

synthesis.[6] This is achieved through its high affinity for penicillin-binding proteins (PBPs),

which are essential enzymes involved in the final steps of peptidoglycan synthesis.[6] By

binding to and inactivating these proteins, Cefpiramide prevents the cross-linking of

peptidoglycan chains, leading to a weakened cell wall and ultimately, cell lysis.[6]
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Caption: Mechanism of action of Cefpiramide.

Experimental Protocols
The following are detailed methodologies for determining the in vitro susceptibility of bacterial

isolates to Cefpiramide. These protocols are based on established standards for antimicrobial

susceptibility testing.

Broth Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent in a liquid medium.

1. Preparation of Materials:

Cefpiramide sodium analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial isolates for testing

0.5 McFarland turbidity standard

Sterile saline or broth

Incubator (35°C ± 2°C)

2. Preparation of Cefpiramide Stock Solution:

Prepare a stock solution of Cefpiramide at a concentration of 1280 µg/mL in a suitable

solvent.

Sterilize the stock solution by filtration through a 0.22 µm filter if necessary.

3. Preparation of Microdilution Plates:

Dispense 100 µL of sterile CAMHB into each well of a 96-well microtiter plate.
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Add 100 µL of the Cefpiramide stock solution to the first well of each test row.

Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and

so on, down the row. Discard the final 100 µL from the last well of the dilution series. This will

result in a range of Cefpiramide concentrations (e.g., 0.125 to 64 µg/mL).[3]

Include a growth control well (broth only) and a sterility control well (uninoculated broth) for

each isolate tested.

4. Inoculum Preparation:

From a fresh (18-24 hour) agar plate, select 3-5 colonies of the test organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).[3]

Within 15 minutes of standardization, dilute the bacterial suspension in CAMHB to achieve a

final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[1]

5. Inoculation and Incubation:

Add 50 µL of the standardized and diluted inoculum to each well of the microtiter plate

(except the sterility control well), resulting in a final volume of 100 µL per well.[1]

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[1]

6. Interpretation of Results:

The MIC is the lowest concentration of Cefpiramide that completely inhibits visible growth of

the organism.[1] This can be determined by visual inspection or with a microplate reader.
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Caption: Workflow for MIC determination.

Quality Control
Standard quality control strains should be tested in parallel with clinical isolates to ensure the

accuracy and reproducibility of the susceptibility test results. Recommended QC strains for

cephalosporin testing include:
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Escherichia coli ATCC 25922

Staphylococcus aureus ATCC 29213

Pseudomonas aeruginosa ATCC 27853

Enterococcus faecalis ATCC 29212

Haemophilus influenzae ATCC 49247

Streptococcus pneumoniae ATCC 49619

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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